Cas no 2229290-74-6 (methyl 5-1-(1-aminoethyl)cyclopropylthiophene-3-carboxylate)

• Product Name: methyl 5-1-(1-aminoethyl)cyclopropylthiophene-3-carboxylate
• CAS No: 2229290-74-6
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 6190364
• PubChem ID: 165703006
• Update Time: 2025-06-29

methyl 5-1-(1-aminoethyl)cyclopropylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-1-(1-aminoethyl)cyclopropylthiophene-3-carboxylate
• EN300-1743265
• 2229290-74-6
• methyl 5-[1-(1-aminoethyl)cyclopropyl]thiophene-3-carboxylate

• Inchi： 1S/C11H15NO2S/c1-7(12)11(3-4-11)9-5-8(6-15-9)10(13)14-2/h5-7H,3-4,12H2,1-2H3
• InChI Key： ORLPSSRZMNZJDS-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1C1(C(C)N)CC1

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 80.6Ų

Additional information on methyl 5-1-(1-aminoethyl)cyclopropylthiophene-3-carboxylate

Exploring the Potential of Methyl 5-1-(1-Aminoethyl)Cyclopropylthiophene-3-Carboxylate (CAS No. 2229290-74-6) in Modern Chemistry

The compound methyl 5-1-(1-aminoethyl)cyclopropylthiophene-3-carboxylate (CAS No. 2229290-74-6) has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its unique structural features and potential applications. This thiophene-based derivative combines a cyclopropyl ring and an aminoethyl moiety, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a building block for drug discovery, agrochemicals, and advanced materials.

In recent years, the demand for heterocyclic compounds like methyl 5-1-(1-aminoethyl)cyclopropylthiophene-3-carboxylate has surged, driven by their utility in designing bioactive molecules. The compound's thiophene core is known for its electron-rich properties, which are crucial in developing organic semiconductors and pharmaceutical intermediates. With the rise of green chemistry and sustainable synthesis methods, this compound's efficient production and functionalization have become a hot topic among chemists.

One of the most searched questions in the context of CAS No. 2229290-74-6 is its synthetic route and reactivity. The compound can be synthesized through multi-step organic reactions, including cyclopropanation and esterification, which are well-documented in recent literature. Its aminoethyl group offers a handle for further modifications, enabling the creation of derivatives with tailored properties. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

The application of methyl 5-1-(1-aminoethyl)cyclopropylthiophene-3-carboxylate in drug development is another area of intense research. Its structural motifs are found in several FDA-approved drugs, particularly those targeting central nervous system (CNS) disorders and anti-inflammatory pathways. Researchers are also exploring its potential in crop protection, as thiophene derivatives exhibit promising pesticidal and herbicidal activities. These applications make it a valuable candidate for patent filings and commercial development.

From an SEO perspective, keywords such as "thiophene carboxylate synthesis," "cyclopropyl aminoethyl derivatives," and "CAS 2229290-74-6 applications" are frequently searched by professionals seeking detailed information. The compound's relevance to AI-driven drug discovery and computational chemistry further enhances its visibility in academic and industrial circles. As the scientific community continues to uncover its potential, methyl 5-1-(1-aminoethyl)cyclopropylthiophene-3-carboxylate is poised to play a pivotal role in next-generation chemical innovations.